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For researchers, scientists, and drug development professionals, the proper disposal of
specialized chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of C12-SPM (C12-Spermine), a polyamine branched-chain lipidoid often used
in the formation of lipid nanopatrticles (LNPs).[1]

While a specific Safety Data Sheet (SDS) with explicit disposal instructions for C12-SPM is not
readily available in the public domain, the following procedures are based on best practices for
the disposal of similar research-grade lipidoids and chemical solutions. C12-SPM is typically
supplied in an ethanol solution, a factor that is critical in determining the appropriate disposal
pathway.[1]

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidelines and to ensure compliance with all local, state, and federal regulations.

Key Data on C12-SPM

The following table summarizes the known properties of C12-SPM based on available data.
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Property Value Source

13,17,22,26-tetrakis(2-
hydroxydodecyl)-13,17,22,26-

Formal Name ) [1]
tetraazaoctatriacontane-11,28-
diol
Synonyms C12-Spermine [1]
Molecular Formula Cs2H170N40s [1]
Formulation A solution in ethanol [1]
Solubility Ethanol: 25 mg/ml [1]

Experimental Protocol for C12-SPM Disposal

This protocol provides a step-by-step guide for the safe handling and disposal of C12-SPM
waste.

. Personal Protective Equipment (PPE) and Handling:
Gloves: Always wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.
Eye Protection: Use safety glasses with side shields or goggles to protect from splashes.
Lab Coat: A standard laboratory coat is required to protect skin and clothing.

Ventilation: Handle C12-SPM, especially when transferring between containers, in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

. Waste Segregation and Collection:

Designated Waste Container: Collect all C12-SPM waste, including the original solution and
any rinsates, in a designated hazardous waste container. This container should be made of a
material compatible with ethanol and other potential solvents.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"C12-SPM (C12-Spermine) in Ethanol," and any associated hazard symbols as required by
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your institution.

Contaminated Materials: Dispose of all materials that have come into contact with C12-SPM,
such as pipette tips, gloves, and absorbent pads, in a designated solid hazardous waste
container.

. Container Management:

Secure Sealing: Keep the hazardous waste container securely sealed when not in use to
prevent the evaporation of ethanol and the release of vapors.

Storage: Store the waste container in a designated, secure, and well-ventilated secondary
containment area, away from sources of ignition and incompatible materials.

. Final Disposal:

EHS Coordination: Arrange for the pickup and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.

Manifesting: Ensure all required waste manifest forms are completed accurately, detailing the
contents of the waste container.

. Spill Management:

Evacuate and Ventilate: In the event of a spill, immediately evacuate the immediate area and
ensure adequate ventilation.

Containment: For liquid spills, contain the spill using an inert absorbent material such as
vermiculite or sand. Do not use combustible materials like sawdust.

Cleanup: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste.

Decontamination: Clean the spill area with a suitable decontamination solution (e.g., soap
and water), and collect the cleaning materials as hazardous waste.
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Visualizing the Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of C12-SPM.
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Caption: Logical workflow for the proper disposal of C12-SPM waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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